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Abstract
Dioctyl azelate (DOZ), with the molecular formula C25H48O4, is a diester of azelaic acid and

2-ethylhexanol.[1] Primarily recognized for its role as a high-performance plasticizer, DOZ

imparts excellent low-temperature flexibility and thermal stability to a variety of polymers,

particularly polyvinyl chloride (PVC).[2][3] Beyond its industrial applications in materials

science, the broader class of azelate esters is gaining attention for its potential biological

activities, including the modulation of cell membrane properties and immunomodulatory effects.

[4] This technical guide provides a comprehensive overview of dioctyl azelate, including its

physicochemical properties, detailed experimental protocols for its synthesis and

characterization, and an exploration of its potential biological mechanism of action. This

document is intended to serve as a valuable resource for researchers and professionals in

materials science and drug development.

Physicochemical and Toxicological Properties
A summary of the key quantitative data for dioctyl azelate is presented in Table 1 and Table 2.

Table 1: Physicochemical Properties of Dioctyl Azelate
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Property Value Reference(s)

Molecular Formula C25H48O4 [1]

Molecular Weight 412.65 g/mol [1]

CAS Number 103-24-2 [2]

Appearance
Clear, colorless to pale yellow

oily liquid
[2]

Density 0.915 - 0.92 g/cm³ at 25 °C [3]

Melting Point -67 °C [3]

Boiling Point >282 °C; 237 °C at 5 Torr [3][5]

Flash Point 211 - 213 °C [3]

Water Solubility
0.1 mg/L at 25 °C; insoluble in

water
[3]

Solubility

Soluble in most organic

solvents (alcohols, acetone,

benzene)

[1][3]

Refractive Index 1.4460 - 1.4512 at 25 °C [3]

Table 2: Toxicological Data for Dioctyl Azelate
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Parameter Value Species Route Reference(s)

Acute Toxicity

(LD50)
8270 mg/kg Rat Oral [1]

Acute Toxicity

(LD50)
1060 mg/kg Rat Intravenous [1]

Skin Irritation
Mild (10 mg/24

hours)
Rabbit Dermal [1]

Aquatic Hazard

H413: May

cause long

lasting harmful

effects to aquatic

life

- - [2]

Synthesis and Purification
Dioctyl azelate is synthesized via the Fischer esterification of azelaic acid with 2-ethylhexanol,

typically using an acid catalyst.[1] The reaction involves the removal of water to drive the

equilibrium towards the product.

Experimental Protocol: Synthesis of Dioctyl Azelate
Materials:

Azelaic acid (1 mole equivalent)

2-Ethylhexanol (2.2 mole equivalents)

p-Toluenesulfonic acid (0.02 mole equivalents) or Stannous Oxide[6]

Toluene (as a solvent for azeotropic removal of water)

5% Sodium bicarbonate (NaHCO₃) solution

Saturated sodium chloride (NaCl) solution (brine)
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Anhydrous magnesium sulfate (MgSO₄)

Activated charcoal[7]

Procedure:

Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer, a Dean-Stark

apparatus, and a reflux condenser, add azelaic acid, 2-ethylhexanol, p-toluenesulfonic acid,

and toluene.

Esterification: Heat the mixture to reflux (approximately 120-140°C). Water produced during

the reaction will be collected in the Dean-Stark trap. Continue the reaction until the

theoretical amount of water has been collected, or until the reaction completion is confirmed

by TLC or GC analysis.

Cooling and Neutralization: Once the reaction is complete, cool the mixture to room

temperature. Transfer the reaction mixture to a separatory funnel. Wash the organic layer

sequentially with 5% sodium bicarbonate solution to neutralize the acid catalyst, followed by

water, and finally with brine.

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate. Filter

off the drying agent and remove the toluene and excess 2-ethylhexanol under reduced

pressure using a rotary evaporator.

Purification: The crude product can be further purified by vacuum distillation to yield pure

dioctyl azelate. For higher purity, a final treatment with activated charcoal can be performed

to remove color impurities, followed by filtration.[7]

Below is a diagram illustrating the general workflow for the synthesis and purification of dioctyl
azelate.
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Synthesis and Purification Workflow for Dioctyl Azelate
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A flowchart of the synthesis and purification process for dioctyl azelate.
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Analytical Characterization
Accurate characterization of dioctyl azelate is crucial for quality control and research

purposes. The following protocols outline standard methods for spectroscopic analysis.

Experimental Protocol: Nuclear Magnetic Resonance
(NMR) Spectroscopy

Sample Preparation: Dissolve approximately 10-20 mg of dioctyl azelate in 0.6-0.7 mL of

deuterated chloroform (CDCl₃).

¹H NMR Analysis:

Instrument: 400 MHz (or higher) NMR spectrometer.

Parameters: Acquire the spectrum at room temperature. Chemical shifts should be

reported in ppm relative to tetramethylsilane (TMS) or the residual solvent peak (CDCl₃ at

7.26 ppm).

Expected Signals: Resonances corresponding to the methylene protons of the azelaic acid

backbone and the various protons of the 2-ethylhexyl groups.

¹³C NMR Analysis:

Instrument: 100 MHz (or higher) NMR spectrometer.

Parameters: Acquire a proton-decoupled spectrum. Chemical shifts should be reported in

ppm relative to the solvent peak (CDCl₃ at 77.16 ppm).

Expected Signals: Resonances for the carbonyl carbons of the ester groups, and the

aliphatic carbons of the azelaic acid and 2-ethylhexyl chains.

Experimental Protocol: Fourier-Transform Infrared
(FTIR) Spectroscopy

Sample Preparation: As dioctyl azelate is a liquid, it can be analyzed directly as a thin film.

Place a small drop of the sample between two potassium bromide (KBr) or sodium chloride
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(NaCl) salt plates. Gently press the plates together to form a thin, uniform film.

Data Acquisition:

Instrument: A standard FTIR spectrometer.

Procedure: First, acquire a background spectrum of the clean salt plates. Then, place the

sample-loaded plates in the spectrometer's sample holder and acquire the sample

spectrum.

Range: Typically scan from 4000 to 400 cm⁻¹.

Expected Bands: A strong absorption band around 1730-1740 cm⁻¹ corresponding to the

C=O stretch of the ester functional group. C-H stretching bands will be observed around

2850-2960 cm⁻¹, and a C-O stretching band will appear in the 1100-1250 cm⁻¹ region.

Experimental Protocol: Mass Spectrometry (MS)
Sample Preparation: Prepare a dilute solution of dioctyl azelate (e.g., 1 mg/mL) in a suitable

volatile solvent such as methanol or acetonitrile.

Data Acquisition:

Technique: Electrospray ionization (ESI) or Gas Chromatography-Mass Spectrometry

(GC-MS) are suitable methods.

GC-MS Parameters: For GC-MS, use a suitable capillary column (e.g., DB-5ms) with a

temperature gradient program to ensure proper separation. The mass spectrometer

should be set to scan a mass range that includes the expected molecular ion.

Expected Ions: The molecular ion [M]⁺ or protonated molecule [M+H]⁺ should be

observable, along with characteristic fragment ions resulting from the loss of the 2-

ethylhexyl groups or cleavage along the aliphatic chain.

Biological Activity and Potential Mechanism of
Action

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1606771?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While dioctyl azelate is primarily known as an industrial chemical, research into related

azelate esters, such as diethyl azelate (DEA), has revealed potential immunomodulatory

activities.[4] These studies suggest that azelates may not be mere prodrugs of azelaic acid but

possess intrinsic biological effects. The proposed mechanism involves the modulation of

plasma membrane fluidity, which in turn affects the function of membrane-associated proteins

involved in cellular signaling.[4]

This alteration of the membrane environment can lead to a downstream cascade of effects,

including the inhibition of signaling from pattern recognition receptors like Toll-like receptors

(TLRs), thereby reducing the production of pro-inflammatory cytokines.[4] This represents a

novel mechanism for immunomodulation, targeting the physical properties of the cell

membrane rather than a specific enzyme or receptor in a lock-and-key fashion.

The diagram below conceptualizes this proposed mechanism of action for azelate esters.
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Proposed Mechanism of Action for Azelate Esters
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A diagram of the proposed cell membrane-mediated immunomodulatory action of azelate
esters.

Conclusion
Dioctyl azelate is a well-characterized diester with significant industrial applications as a

plasticizer. Its synthesis and analysis can be achieved through standard organic chemistry

techniques. Emerging research on related azelate compounds suggests a potential for

biological activity through the modulation of cell membrane fluidity, opening new avenues for

investigation in pharmacology and drug development. This guide provides the foundational

technical information required for researchers to synthesize, characterize, and potentially

explore the broader applications of this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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